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Compound of Interest

4'-Bromo-2-(2-
Compound Name:
fluorophenyl)acetophenone

CAS No.: 898784-65-1

Cat. No.: B1613866

Get Quote

\ J

A Strategic Guide for High-Throughput Synthesis &
Drug Discovery
Executive Summary & Compound Intelligence

In the landscape of medicinal chemistry, 4'-Bromo-2-(2-fluorophenyl)acetophenone (CAS:
898784-65-1) serves as a critical "deoxybenzoin" scaffold. Unlike simple acetophenones, this
molecule bridges two distinct aryl domains—a brominated ring primed for cross-coupling (e.g.,
Suzuki-Miyaura) and a fluorinated ring offering metabolic stability and lipophilicity modulation.

This guide moves beyond the static limitations of a standard SDS. It synthesizes
physicochemical properties with operational risk management, ensuring that researchers
understand not just what the hazards are, but why they exist based on the molecular
architecture.

Chemical Identity Matrix
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Parameter Technical Specification

1-(4-Bromophenyl)-2-(2-fluorophenyl)ethan-1-

IUPAC Name
one
Common Name 4'-Bromo-2-(2-fluorophenyl)acetophenone
CAS Number 898784-65-1
Molecular Formula C14H10BrFO
Molecular Weight 293.13 g/mol
SMILES O=C(C1=CC=C(Br)C=C1)CC2=CC=CC=C2F

Deoxybenzoin Derivative (1,2-
Structure Class ]
diphenylethanone)

Physical State Solid (White to Off-White Crystalline Powder)

Hazard Identification & Mechanistic Toxicology
The "Alpha-Carbon" Distinction (Critical Safety Insight)

A common error in handling acetophenone derivatives is conflating aryl bromides with alpha-
bromo ketones.

o Alpha-Halo Ketones (e.g., Phenacyl Bromide): Highly potent lachrymators and corrosives
due to the reactive alkyl halide adjacent to the carbonyl.

e Target Compound (4'-Bromo...): The bromine is located on the phenyl ring (aryl bromide).
The alpha-carbon bears a fluorophenyl group, not a halogen.

e Conclusion: This compound is NOT a lachrymator or corrosive.[1] It acts primarily as a
Skin/Eye/Respiratory Irritant.

GHS Classification (29 CFR 1910.1200 / EU CLP)

Based on Structure-Activity Relationship (SAR) analysis of deoxybenzoin analogs:

¢ Signal Word:WARNING
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e Hazard Statements:

H302: Harmful if swallowed (Acute Tox. 4).

o

[¢]

H315: Causes skin irritation (Skin Irrit. 2).

[¢]

H319: Causes serious eye irritation (Eye Irrit. 2A).

H335: May cause respiratory irritation (STOT SE 3).

[e]

Precautionary Logic

e P261: Avoid breathing dust/fume. (The solid powder can form irritant aerosols).

e P280: Wear protective gloves/eye protection. (Fluorinated aromatics can enhance lipophilic
absorption).

Operational Risk Management Protocols
The "Deoxybenzoin" Handling Workflow

This protocol ensures containment of the solid and mitigation of cross-contamination during
weighing and reaction setup.

Dissolve Immediately .
Preferred (Reduce Dust Risk) Post-Reaction

0
Check Ventilation e Gloves (Double Weigh in Hood -
(Fume Hood > 0.5 m/s) afety Goggle (Anti-static Spatula) Spill/Excess

Figure 1: Safe Handling Workflow for Deoxybenzoin Derivatives

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing immediate dissolution to minimize dust exposure.

Personal Protective Equipment (PPE) Rationale

o Hand Protection:Nitrile gloves (0.11 mm min thickness).
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o Reasoning: Brominated aromatics are moderately lipophilic. Latex provides poor
resistance to organic solvents often used with this compound (DCM, THF). Double gloving
is recommended during synthesis to prevent permeation of the solvent-solute complex.

» Respiratory Protection:
o Standard: Fume hood handling is sufficient.

o Emergency (Spill): N95 (US) or P2 (EU) dust mask if powder is aerosolized outside the
hood.

Emergency Response Architecture

In the event of thermal decomposition or accidental release, the presence of Bromine (Br) and
Fluorine (F) atoms dictates specific response protocols.

Fire Fighting Measures

e Hazardous Combustion Products:
o Carbon Oxides (CO, CO2): Asphyxiants.
o Hydrogen Bromide (HBr): Corrosive, toxic gas.

o Hydrogen Fluoride (HF):Critical Hazard. Although the F-C bond is stable, high-temperature
incineration can release trace HF.

o Extinguishing Media: Water spray, Alcohol-resistant foam, Dry chemical, or CO2.[2]

» Tactical Advice: Firefighters must wear SCBA. Water runoff must be contained (HBr/HF
acidification of waterways).

Accidental Release (Spill Logic)

e Evacuate: Clear the immediate area of non-essential personnel.
 Isolate: Mark the zone.

¢ Neutralize:
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o Dry Spill: Sweep up using a dust suppressant (or wet paper towels) to avoid
aerosolization. Place in a sealed container labeled "Halogenated Organic Waste."

o Wet Spill: Absorb with vermiculite or sand. Do not use combustible materials like sawdust.

Synthesis & Reactivity Context

Understanding the use of the chemical helps predict downstream hazards.

Common Reaction Pathways

This scaffold is typically used in Palladium-Catalyzed Cross-Couplings (Suzuki, Buchwald-
Hartwig) targeting the 4'-Bromo position.

4'-Bromo-2-(2-fluorophenyl)acetophenone Reagent: Boronic Acid + Pd Cat + Base

L

Suzuki Coupling
(Reflux in Dioxane/Water)

-

Risk: Heavy Metal Waste (Pd) Risk: Base Corrosivity (K2CO3/Cs2C0O3) Biaryl Product

Figure 2: Downstream Process Risks in Standard Application

Click to download full resolution via product page

Figure 2: Integration of the compound into a standard drug discovery workflow, highlighting
secondary risks.

Storage & Stability

+ Conditions: Store in a cool, dry place (2-8°C recommended for long-term).
e Incompatibilities: Strong Oxidizing Agents (peroxides, nitrates).

o Shelf Life: Generally stable >2 years if protected from light and moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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